5-methyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H14N4O3S/c1-10-9-12(18-22-10)15(21)16-6-7-19-14(20)5-4-11(17-19)13-3-2-8-23-13/h2-5,8-9H,6-7H2,1H3,(H,16,21)
• InChI Key: NLAJUONUYMUZFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol

Description

5-methyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H14N4O3S and its molecular weight is 330.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The compound serves as a precursor in the synthesis of diverse chemical structures, contributing significantly to the development of new therapeutic agents. For instance, research has been conducted on the synthesis of new functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines, showcasing the compound's versatility in generating heterocyclic compounds with potential biological activities (Peterlin-Mašič et al., 2000). Similarly, the development of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents highlights the compound's application in creating new molecules with specific therapeutic properties (Abu‐Hashem et al., 2020).

Biological Activities Exploration

The compound's derivatives are extensively studied for their biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. For instance, the synthesis of new thiazolo[5,4-d]pyrimidines with molluscicidal properties showcases the pursuit of novel compounds for controlling schistosomiasis transmission vectors (El-bayouki & Basyouni, 1988). Additionally, the exploration of pyridazine derivatives and related compounds for their antimicrobial activity emphasizes the compound's potential in contributing to the development of new antimicrobial agents (El-Mariah et al., 2006).